Cas no 58443-89-3 (2,6-Octadecadiynoic acid, methyl ester)

• Product Name: 2,6-Octadecadiynoic acid, methyl ester
• CAS No: 58443-89-3
• MF: C₁₉H₃₀O₂
• MW: 290.440306186676
• CID: 342067
• PubChem ID: 71443585
• Update Time: 2025-04-19

2,6-Octadecadiynoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadecadiynoic acid, methyl ester
• methyl octadeca-2,6-diynoate
• DTXSID80852408
• 58443-89-3

• Inchi： 1S/C19H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-12,15-16H2,1-2H3
• InChI Key： XWVABVQASNMKPB-UHFFFAOYSA-N
• SMILES： O(C)C(C#CCCC#CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 290.2247
• Monoisotopic Mass: 290.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3